N-(2-methyl-4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide

• IUPAC Name: N-(2-methyl-4-nitrophenyl)-2-(1-phenyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C16H14N6O3S/c1-11-9-13(22(24)25)7-8-14(11)17-15(23)10-26-16-18-19-20-21(16)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,17,23)
• InChI Key: IKIUNRYINPHODS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)CSC2=NN=NN2C3=CC=CC=C3
• Molecular Formula: C16H14N6O3S
• Molecular Weight: 370.4 g/mol

Description

N-(2-methyl-4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide, also known as MNPTA, is a chemical compound that has gained attention in recent years for its potential use in scientific research.

Mechanism of Action

N-(2-methyl-4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide's mechanism of action involves the inhibition of voltage-gated sodium channels and modulation of GABA-A receptors. By inhibiting sodium channels, this compound reduces the ability of neurons to generate and propagate action potentials, leading to a decrease in neuronal excitability. Modulation of GABA-A receptors also leads to a decrease in neuronal excitability.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. In addition to its effects on neuronal excitability, this compound has been shown to have anti-inflammatory effects. It has also been found to have a protective effect on neurons in vitro, reducing cell death in response to oxidative stress.

Advantages and Limitations for Lab Experiments

N-(2-methyl-4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide has several advantages for use in lab experiments. It is a highly specific inhibitor of voltage-gated sodium channels, making it a useful tool for studying the role of these channels in various physiological processes. It is also relatively stable and easy to synthesize. However, this compound does have some limitations. Its effects on GABA-A receptors are not well understood, and it may have off-target effects on other ion channels. It also has limited solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on N-(2-methyl-4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide. One area of interest is its potential use in the treatment of neurological disorders such as epilepsy and chronic pain. This compound's ability to inhibit sodium channels and modulate GABA-A receptors may make it a useful therapeutic agent for these conditions. Another area of interest is the development of more potent and selective this compound analogs. Finally, further research is needed to fully understand the effects of this compound on GABA-A receptors and other ion channels.

Scientific Research Applications

N-(2-methyl-4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide has been found to have potential use in scientific research, particularly in the field of neuroscience. It has been shown to inhibit the activity of voltage-gated sodium channels, which are important in the generation and propagation of action potentials in neurons. This compound has also been found to modulate the activity of GABA-A receptors, which are important in the regulation of neuronal excitability.